Cas no 2172483-92-8 (2-ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid)

• Product Name: 2-ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid
• CAS No: 2172483-92-8
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6114846
• PubChem ID: 165603207
• Update Time: 2025-06-14

2-ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid
• 2172483-92-8
• EN300-1631021

• Inchi： 1S/C9H16O4/c1-3-8(4-2,7(10)11)9(12)5-13-6-9/h12H,3-6H2,1-2H3,(H,10,11)
• InChI Key： XOTMGVMFCCRRPZ-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(C(=O)O)(CC)CC)O

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid

Comprehensive Introduction to 2-Ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid (CAS No. 2172483-92-8)

2-Ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid (CAS No. 2172483-92-8) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This molecule features a unique combination of an oxetane ring and a carboxylic acid functional group, making it valuable for drug discovery and material science applications. Its structural complexity and potential bioactivity have positioned it as a subject of interest for researchers exploring new synthetic pathways and biocompatible materials.

The compound's CAS number 2172483-92-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role as a building block for biodegradable polymers, aligning with the global push toward sustainable chemistry. The presence of both hydrophilic (hydroxyoxetane) and hydrophobic (ethyl butanoate) moieties enhances its utility in designing amphiphilic compounds, a hot topic in drug delivery system optimization.

In the context of green chemistry, 2-ethyl-2-(3-hydroxyoxetan-3-yl)butanoic acid is being investigated for its potential in enzyme-catalyzed reactions, a trending area to reduce industrial waste. Its oxetane ring is particularly noteworthy, as this motif is increasingly used to improve the metabolic stability of therapeutic candidates—a frequent search query among medicinal chemists. Researchers are also examining its derivatives for cosmetic applications, leveraging its mild polarity for skin-friendly formulations.

From a synthetic perspective, the compound’s multi-functional groups enable diverse modifications, making it a versatile intermediate. Laboratories focusing on high-throughput screening often include derivatives of this molecule due to its balanced reactivity profile. Additionally, its compatibility with click chemistry protocols—a popular technique in bioconjugation—further broadens its applicability in biomaterial engineering.

As demand grows for bio-based chemicals, CAS 2172483-92-8 exemplifies innovation at the intersection of organic synthesis and environmental responsibility. Its development aligns with frequent searches for "sustainable chemical alternatives" and "non-toxic polymer precursors." Future research may explore its role in 3D printing resins or controlled-release agrochemicals, addressing two high-interest sectors in modern chemistry.